2-fluorophenyl 2,2,3,3-tetrafluoropropyl succinate
Overview
Description
“2-fluorophenyl 2,2,3,3-tetrafluoropropyl succinate” is a complex organic compound. It is an ester derived from succinic acid, with a 2-fluorophenyl group and a 2,2,3,3-tetrafluoropropyl group attached to the two carboxylic acid groups of the succinic acid .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of succinic acid with a 2-fluorophenyl alcohol and a 2,2,3,3-tetrafluoropropanol in the presence of a catalyst or under specific conditions to form the ester bonds .Molecular Structure Analysis
The molecular structure of this compound would consist of a central succinate (derived from succinic acid) moiety, with the 2-fluorophenyl and 2,2,3,3-tetrafluoropropyl groups attached at either end .Chemical Reactions Analysis
As an ester, this compound could undergo reactions typical of esters, such as hydrolysis, transesterification, and reactions with Grignard reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. As an ester, it would likely be relatively stable under normal conditions, but could be hydrolyzed under acidic or basic conditions .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-O-(2-fluorophenyl) 1-O-(2,2,3,3-tetrafluoropropyl) butanedioate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F5O4/c14-8-3-1-2-4-9(8)22-11(20)6-5-10(19)21-7-13(17,18)12(15)16/h1-4,12H,5-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPJJBTUKYQCOOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC(=O)CCC(=O)OCC(C(F)F)(F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Succinic acid, 2,2,3,3-tetrafluoropropyl 2-fluorophenyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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